Cas no 1369160-12-2 (6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid)

• Product Name: 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid
• CAS No: 1369160-12-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD22070199
• CID: 2359362
• PubChem ID: 75355620
• Update Time: 2025-11-02

6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid
• AK601702
• MFCD22070199
• DB-186135
• AKOS016371124
• SB33084
• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylicacid
• EN300-6185566
• 1369160-12-2
• AS-56370
• s11523
• 5H,6H,7H-PYRROLO[1,2-A]IMIDAZOLE-6-CARBOXYLIC ACID

• MDL： MFCD22070199
• Inchi： 1S/C7H8N2O2/c10-7(11)5-3-6-8-1-2-9(6)4-5/h1-2,5H,3-4H2,(H,10,11)
• InChI Key： LVDIWOAWCUVNEP-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NC=CN2C1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -0.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 433.8±38.0 °C at 760 mmHg
• Flash Point: 216.1±26.8 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid

Recent Advances in the Study of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid (CAS: 1369160-12-2)

The compound 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid (CAS: 1369160-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolo-imidazole ring system, serves as a versatile building block for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key areas of research focuses on the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid exhibit potent inhibitory activity against the interaction between MDM2 and p53, a critical pathway in cancer therapeutics. The study utilized structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar affinity and improved pharmacokinetic properties.

In addition to its applications in oncology, this compound has shown promise in the field of infectious diseases. A recent preprint on bioRxiv highlighted its use in the development of broad-spectrum antiviral agents. Researchers modified the carboxylic acid moiety to create prodrugs capable of targeting viral polymerases, achieving notable efficacy against RNA viruses such as SARS-CoV-2 and influenza. The study also emphasized the compound's favorable toxicity profile in vitro, suggesting its potential for further preclinical development.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid. A 2024 publication in Organic Letters described a novel catalytic asymmetric synthesis route, enabling the production of enantiomerically pure forms of the compound. This methodological breakthrough is particularly significant for applications requiring chiral specificity, such as the development of central nervous system (CNS) drugs.

Ongoing research is also investigating the compound's potential in addressing neurodegenerative disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting revealed that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. These findings underscore the scaffold's versatility and its growing importance in multidisciplinary drug discovery efforts.

In conclusion, 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-6-carboxylic acid (CAS: 1369160-12-2) represents a promising scaffold with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas. Future research directions may include further optimization of its drug-like properties and expansion into new biological targets.